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Compound of Interest

Compound Name: DPH propionic acid

Cat. No.: B1239432 Get Quote

Essential Safety Protocols for Handling DPH-
Propionic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensure personal safety and maintain the integrity of experimental

outcomes. This document provides essential, immediate safety and logistical information for

handling DPH-propionic acid, with a focus on personal protective equipment (PPE), operational

procedures, and disposal plans.

Chemical Identifier:

Name: DPH-propionic acid

Synonym: 3-(4-((1E,3E,5E)-6-phenylhexa-1,3,5-trien-1-yl)phenyl)propanoic acid[1][2]

Molecular Formula: C₂₁H₂₀O₂[1]

Molecular Weight: 304.38 g/mol [1]

Appearance: Powder[1]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1239432?utm_src=pdf-interest
https://www.sigmaaldrich.com/HK/zh/product/avanti/700253p
https://www.avantiresearch.com/en-gb/products/product/700253-dph-propionic-acid
https://www.sigmaaldrich.com/HK/zh/product/avanti/700253p
https://www.sigmaaldrich.com/HK/zh/product/avanti/700253p
https://www.sigmaaldrich.com/HK/zh/product/avanti/700253p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough risk assessment should be conducted before handling DPH-propionic acid. The

following table summarizes the recommended PPE to minimize exposure.

Protection Area
Required
Equipment

Standards &
Specifications

Key
Considerations

Eye & Face Protection

Chemical Safety

Goggles or Face

Shield

OSHA 29 CFR

1910.133 or European

Standard EN166[3][4]

Always wear when

handling the solid

powder or solutions to

protect against

splashes.

Skin & Body

Protection

Chemical-Resistant

Gloves (Nitrile rubber

recommended)

Inspect gloves for

integrity before each

use.[4]

Wear a standard lab

coat, fully buttoned, to

prevent skin

exposure.[3][4]

Respiratory Protection
NIOSH/MSHA

Approved Respirator

N95 (US) or P1 (EU

EN 143) for nuisance

dust.[4]

Required if ventilation

is inadequate or when

handling large

quantities of powder

where dust generation

is possible.[3][4]

Operational Plan: Handling and Storage
Proper engineering controls and handling procedures are critical for safely managing DPH-

propionic acid in a laboratory setting.

Engineering Controls:

Ventilation: Always handle DPH-propionic acid in a well-ventilated area. A certified chemical

fume hood is the recommended primary engineering control to minimize inhalation exposure.

[4]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in good working order.[3]
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Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3]

Avoid Inhalation: Do not inhale dust or vapors. Minimize the generation of dust during

handling.[3]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[3]

Container Management: Keep the storage container tightly closed when not in use.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[3]

The compound should be stored at -20°C for long-term stability.[1]

Keep the container tightly sealed to prevent degradation.[3]

Disposal Plan
DPH-propionic acid and any contaminated materials must be disposed of as hazardous waste.

Adhere to all local, state, and federal regulations for chemical waste disposal.

Disposal Steps:

Waste Collection: Collect all waste material (including contaminated PPE) in a designated,

compatible, and properly labeled hazardous waste container.

Labeling: The waste container must be clearly labeled with the full chemical name ("DPH-

propionic acid") and the associated hazards.

Segregation: Do not mix DPH-propionic acid waste with other waste streams unless

compatibility has been confirmed.
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Licensed Disposal: Arrange for the collection and disposal of the hazardous waste by a

licensed disposal company. Do not pour down the drain or discard with regular trash.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of DPH-propionic

acid, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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